Cas no 62972-22-9 (ethanethioic acid, s-[2-(chlorocarbonyl)phenyl] ester (9ci))

• Product Name: ethanethioic acid, s-[2-(chlorocarbonyl)phenyl] ester (9ci)
• CAS No: 62972-22-9
• MF: C₉H₇ClO₂S
• MW: 214.668680429459
• CID: 958424
• PubChem ID: 12692050
• Update Time: 2025-04-19

ethanethioic acid, s-[2-(chlorocarbonyl)phenyl] ester (9ci) Chemical and Physical Properties

Names and Identifiers

• ethanethioic acid, s-[2-(chlorocarbonyl)phenyl] ester (9ci)
• S-(2-carbonochloridoylphenyl) ethanethioate
• 62972-22-9
• DB-221819
• S-[2-(Chlorocarbonyl)phenyl] ethanethioate
• 2-acetylmercaptobenzoyl chloride
• DTXSID10507075

• Inchi： 1S/C9H7ClO2S/c1-6(11)13-8-5-3-2-4-7(8)9(10)12/h2-5H,1H3
• InChI Key： BBTIKKUGMBCCRO-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1SC(C)=O)=O

Computed Properties

• Exact Mass: 213.9855283g/mol
• Monoisotopic Mass: 213.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives